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Compound of Interest

Compound Name: Dibenzyl selenide

Cat. No.: B155906 Get Quote

An In-depth Guide to the Physicochemical Properties and Synthetic Methodologies of Dibenzyl
Selenide

This technical guide provides a concise yet comprehensive overview of dibenzyl selenide, a

simple organoselenium compound. While its close relative, dibenzyl diselenide, has been the

subject of more extensive research, this document focuses on the available technical data for

dibenzyl selenide, addressing its chemical identity, and potential synthetic routes. This

information is intended to be a valuable resource for researchers and professionals in the field

of drug discovery and development who are exploring the potential of organoselenium

compounds.

Core Physicochemical Data
The fundamental physicochemical properties of dibenzyl selenide are summarized in the table

below. It is crucial to distinguish it from dibenzyl diselenide, which possesses two selenium

atoms.
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Property Value Reference

Chemical Name Dibenzyl selenide [1]

Synonyms

Benzyl selenide, Dibenzyl

monoselenide,

(benzylseleno)methylbenzene

[1]

CAS Number 1842-38-2 [1][2]

Molecular Formula C₁₄H₁₄Se [1][2]

Molecular Weight 261.22 g/mol [1][2]

Appearance

Not explicitly stated for

dibenzyl selenide, but related

compounds are often solids.

Melting Point 45 °C [1]

Boiling Point 362.3±31.0 °C (Predicted) [1]

Synthetic Approaches
While detailed, step-by-step experimental protocols for the synthesis of dibenzyl selenide are

not extensively documented in readily available literature, a general synthetic strategy can be

inferred from the synthesis of other organoselenium compounds. The synthesis of dibenzyl
selenide can be approached via the reaction of a benzyl halide with a selenium nucleophile. A

plausible synthetic workflow is outlined below.
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Reactants Reaction Conditions

Product

Benzyl Halide
(e.g., Benzyl Bromide)

Reaction

Selenium Nucleophile Source
(e.g., Na2Se)

Aprotic Solvent
(e.g., THF, DMF)

Inert Atmosphere
(e.g., N2, Ar)

Dibenzyl Selenide

Aqueous Workup

Nucleophilic
Substitution

Purification
(e.g., Column Chromatography)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of dibenzyl selenide.
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Biological Activity and Signaling Pathways: A
Research Gap
A thorough review of the existing scientific literature reveals a significant research gap

concerning the specific biological activities and associated signaling pathways of dibenzyl
selenide. Much of the research on the biological effects of benzyl-containing organoselenium

compounds has focused on dibenzyl diselenide. Studies on dibenzyl diselenide suggest it can

exhibit both antioxidant and pro-oxidant properties, depending on the cellular context.[3] For

instance, it has been reported to induce the production of reactive oxygen species (ROS) in

cancer cells, potentially leading to cell death.[3]

Given the chemical similarity, it is plausible that dibenzyl selenide could also participate in

redox-related biological processes. Organoselenium compounds are known to interact with

thiols and can modulate cellular redox environments. However, without direct experimental

evidence, any discussion of the specific signaling pathways affected by dibenzyl selenide
would be speculative.

The diagram below illustrates a generalized mechanism by which organoselenium compounds

can exert their effects, which may serve as a hypothetical framework for future studies on

dibenzyl selenide.

Cellular Environment

Organoselenium Compound
(e.g., Dibenzyl Selenide)

Cellular Thiols
(e.g., Glutathione)
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(ROS)

Modulation Redox-Sensitive
Signaling Pathways

Activation/
Inhibition Cellular Response

(e.g., Apoptosis, Antioxidant Defense)
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Caption: Potential redox-modulating role of organoselenium compounds.

Future Directions and Conclusion
Dibenzyl selenide remains a relatively understudied compound within the broader field of

organoselenium chemistry. While its basic physicochemical properties are known, there is a
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clear need for further research to elucidate its biological effects and potential as a modulator of

cellular signaling pathways. For drug development professionals, this represents both a

challenge and an opportunity. The synthesis of dibenzyl selenide appears feasible based on

established chemical principles, and its structural simplicity makes it an attractive candidate for

foundational studies into the structure-activity relationships of monoselenides. Future research

should focus on robust synthesis and purification protocols, followed by systematic in vitro and

in vivo evaluations to determine its biological activity profile and potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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